Cas no 10268-90-3 (N-(4-chlorobenzyl)-2,4-dinitroaniline)

• Product Name: N-(4-chlorobenzyl)-2,4-dinitroaniline
• CAS No: 10268-90-3
• MF: C₁₃H₁₀ClN₃O₄
• MW: 307.689201831818
• CID: 3033628
• Update Time: 2025-11-01

N-(4-chlorobenzyl)-2,4-dinitroaniline Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-2,4-dinitroaniline
• Benzenemethanamine, 4-chloro-N-(2,4-dinitrophenyl)-

• Inchi： 1S/C13H10ClN3O4/c14-10-3-1-9(2-4-10)8-15-12-6-5-11(16(18)19)7-13(12)17(20)21/h1-7,15H,8H2
• InChI Key： DKZNCUMADHGTIW-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 307.035983g/mol
• Monoisotopic Mass: 307.035983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 307.69g/mol
• XLogP3: 4.3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 469.9±45.0 °C at 760 mmHg
• Flash Point: 238.0±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

N-(4-chlorobenzyl)-2,4-dinitroaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(4-chlorobenzyl)-2,4-dinitroaniline

Comprehensive Overview of N-(4-chlorobenzyl)-2,4-dinitroaniline (CAS No. 10268-90-3): Properties, Applications, and Industry Insights

N-(4-chlorobenzyl)-2,4-dinitroaniline (CAS No. 10268-90-3) is a specialized organic compound with a unique molecular structure, combining a chlorobenzyl group with a dinitroaniline moiety. This chemical compound has garnered attention in various industrial and research applications due to its distinct physicochemical properties. In this article, we delve into its molecular characteristics, potential uses, and relevance in contemporary scientific discussions, addressing common queries such as "What is N-(4-chlorobenzyl)-2,4-dinitroaniline used for?" and "How is CAS 10268-90-3 synthesized?".

The compound's chemical structure features a 4-chlorobenzyl group attached to a 2,4-dinitroaniline backbone, contributing to its stability and reactivity. Its molecular weight is 307.68 g/mol, and it typically appears as a yellow to orange crystalline powder. Researchers often highlight its solubility in organic solvents like dimethyl sulfoxide (DMSO) and acetone, while it remains insoluble in water. These traits make it a candidate for applications in dye intermediates, agrochemical research, and material science.

In recent years, the demand for nitroaromatic compounds like N-(4-chlorobenzyl)-2,4-dinitroaniline has surged due to their role in developing advanced materials. For instance, its derivatives are explored in photovoltaic cells and organic electronics, aligning with the global push for sustainable energy solutions. Searches for "nitroaromatics in renewable energy" or "CAS 10268-90-3 applications in electronics" reflect this trend. Additionally, its potential as a building block in pharmaceutical intermediates has sparked interest, though rigorous studies are ongoing.

From a synthesis perspective, N-(4-chlorobenzyl)-2,4-dinitroaniline is typically prepared via nucleophilic substitution reactions between 4-chlorobenzyl chloride and 2,4-dinitroaniline. Optimizing reaction conditions—such as temperature, solvent choice, and catalysts—is critical to achieving high yields. Industry professionals frequently search for "efficient synthesis of CAS 10268-90-3" or "green chemistry approaches for nitroaromatics," emphasizing the need for eco-friendly methodologies.

Safety and handling of N-(4-chlorobenzyl)-2,4-dinitroaniline are also key concerns. While not classified as hazardous under standard regulations, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring ventilation—are recommended. Queries like "Is CAS 10268-90-3 toxic?" or "storage conditions for dinitroaniline derivatives" underscore the importance of transparency in chemical safety data.

In conclusion, N-(4-chlorobenzyl)-2,4-dinitroaniline (CAS No. 10268-90-3) represents a versatile compound with growing relevance in multiple sectors. Its structural uniqueness, coupled with emerging applications in green technology and material innovation, positions it as a subject of ongoing research. By addressing frequently asked questions and aligning with trending topics like "sustainable chemical synthesis," this article aims to provide a balanced, authoritative resource for scientists and industry stakeholders alike.